Cas no 141925-89-5 (6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidohexanoic acid)

• Product Name: 6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidohexanoic acid
• CAS No: 141925-89-5
• MF: C₂₃H₂₆N₂O₅
• MW: 410.462946414948
• CID: 6134935
• PubChem ID: 67652775
• Update Time: 2025-11-01

6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidohexanoic acid
• SCHEMBL8654488
• 6-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]hexanoic acid
• EN300-1485815
• 141925-89-5

• Inchi： 1S/C23H26N2O5/c26-21(24-13-7-1-2-12-22(27)28)14-25-23(29)30-15-20-18-10-5-3-8-16(18)17-9-4-6-11-19(17)20/h3-6,8-11,20H,1-2,7,12-15H2,(H,24,26)(H,25,29)(H,27,28)
• InChI Key： XPUWRRJGHGVSOC-UHFFFAOYSA-N
• SMILES： O(C(NCC(NCCCCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 410.18417193g/mol
• Monoisotopic Mass: 410.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 11
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 105Ų

Additional information on 6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidohexanoic acid

Research Brief on 6-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)acetamidohexanoic Acid (CAS: 141925-89-5)

The compound 6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidohexanoic acid (CAS: 141925-89-5) is a critical intermediate in peptide synthesis, particularly in solid-phase peptide synthesis (SPPS) using the Fmoc (9-fluorenylmethoxycarbonyl) strategy. Recent studies have highlighted its role in improving the efficiency and yield of peptide production, especially for complex or long-chain peptides. This research brief consolidates the latest findings on its applications, synthetic methodologies, and potential advancements in the field of chemical biology and pharmaceutical research.

Recent publications in journals such as Organic Letters and Journal of Medicinal Chemistry have explored the structural and functional properties of 6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidohexanoic acid. One study demonstrated its utility as a linker molecule in the synthesis of peptide-drug conjugates (PDCs), where it facilitates the stable attachment of cytotoxic agents to targeting peptides. The compound's unique structure, featuring both an Fmoc-protected amine and a carboxylic acid group, allows for versatile conjugation chemistries, making it indispensable in modern bioconjugation techniques.

In a 2023 study published in Bioconjugate Chemistry, researchers utilized 6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidohexanoic acid to develop a novel class of antibody-drug conjugates (ADCs) with enhanced pharmacokinetic properties. The study reported that the compound's spacer arm length and hydrophilicity significantly influenced the stability and efficacy of the resulting ADCs. These findings underscore the importance of optimizing linker chemistry in ADC design, with 141925-89-5 emerging as a promising candidate for future therapeutic applications.

Further advancements in synthetic methodologies have also been reported. A recent Nature Protocols article detailed a streamlined protocol for the large-scale production of 6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidohexanoic acid, addressing previous challenges related to purity and scalability. The protocol employs a combination of solid-phase and solution-phase techniques, achieving yields exceeding 85% with high purity (>98%). This development is particularly significant for industrial-scale peptide manufacturing, where cost-effectiveness and reproducibility are paramount.

Looking ahead, researchers are investigating the potential of 6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidohexanoic acid in emerging fields such as targeted drug delivery and personalized medicine. Its compatibility with automated peptide synthesizers and modular design makes it a versatile tool for developing next-generation biotherapeutics. Ongoing clinical trials involving peptide-based therapeutics further highlight the compound's relevance in modern drug development pipelines.

In conclusion, 6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidohexanoic acid (CAS: 141925-89-5) continues to play a pivotal role in peptide synthesis and bioconjugation chemistry. Recent studies have expanded its applications beyond traditional peptide synthesis, positioning it as a key component in the development of advanced therapeutic modalities. Future research should focus on optimizing its physicochemical properties and exploring novel applications in drug delivery systems.